Cas no 68951-97-3 (Trisiloxane, 1,5-dimethoxy-1,1,3,3,5,5-hexamethyl-)

• Product Name: Trisiloxane, 1,5-dimethoxy-1,1,3,3,5,5-hexamethyl-
• CAS No: 68951-97-3
• MF: C₈H₂₄O₄Si₃
• MW: 268.530265808105
• MDL: MFCD00217708
• CID: 512422
• PubChem ID: 11032874
• Update Time: 2025-06-23

Trisiloxane, 1,5-dimethoxy-1,1,3,3,5,5-hexamethyl- Chemical and Physical Properties

Names and Identifiers

• Polysiloxanes, di-Me,methoxy-terminated
• METHOXY TERMINATED POLYDIMETHYLSILOXANE, 5-12 cSt
• METHOXY TERMINATED POLYDIMETHYLSILOXANES CST 5-12
• Di-Me, methoxy-terminated siloxanesand Silicones
• Dimethicone copolyol methyl ether
• Methoxy terminated polydimethylsiloxane
• Methoxy-terminated di-Me siloxanes and Silicones
• Silicones,di-Me, methoxy-terminated
• Siloxanes and Silicones, methoxy-terminated di-Me
• Siloxanes, di-Me, methoxy-terminated
• Siloxanesand Silicones, di-Me, methoxy-terminated
• X 40-9250
• Trisiloxane, 1,5-dimethoxy-1,1,3,3,5,5-hexamethyl-
• 1,5-dimethoxy-1,1,3,3,5,5-hexamethyl-trisiloxane
• 1,5-Dimethoxy-1,1,3,3,5,5-hexamethylpentanetrisiloxane
• bis[[methoxy(dimethyl)silyl]oxy]-dimethylsilane
• 17866-01-2
• LWBUOUJYDAMWCB-UHFFFAOYSA-N
• 68951-97-3
• 3,3,5,5,7,7-HEXAMETHYL-2,4,6,8-TETRAOXA-3,5,7-TRISILANONANE
• SCHEMBL297308
• DTXSID50452712

• MDL： MFCD00217708
• Inchi： 1S/C8H24O4Si3/c1-9-13(3,4)11-15(7,8)12-14(5,6)10-2/h1-8H3
• InChI Key： LWBUOUJYDAMWCB-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(O[Si](C)(C)OC)O[Si](C)(C)OC

Computed Properties

• Exact Mass: 268.09823885g/mol
• Monoisotopic Mass: 268.09823885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9

Experimental Properties

• Density: 0,98 g/cm3
• Melting Point: <-40°C
• Boiling Point: >205°C
• Flash Point: 40°C
• Refractive Index: n20/D 1.404(lit.)

Trisiloxane, 1,5-dimethoxy-1,1,3,3,5,5-hexamethyl- Security Information

• Hazardous Material transportation number：1993
• Hazard Category Code： 10-36/37/38-29-23/24/25
• Safety Instruction： 24/25-45-36/37/39-23
• Hazardous Material Identification：
• Risk Phrases：R10;R36/37/38;R29;R23/24/25
• Safety Term：R24/25;R45;R36/37/39;R23
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Siloxanes

Additional information on Trisiloxane, 1,5-dimethoxy-1,1,3,3,5,5-hexamethyl-

Trisiloxane, 1,5-Dimethoxy-1,1,3,3,5,5-Hexamethyl-

Trisiloxane, specifically the compound with the CAS number 68951-97-3, is a highly specialized organosilicon compound that has garnered significant attention in various industrial and scientific applications. This compound is chemically described as 1,5-dimethoxy-1,1,3,3,5,5-hexamethyl-trisiloxane, which highlights its unique structure and functional groups. The molecule consists of a central silicon atom connected to three other silicon atoms through oxygen bridges, forming a trisiloxane framework. This structure is further substituted with methoxy groups at positions 1 and 5 and methyl groups at positions 1, 3, and 5.

The synthesis of this compound typically involves the reaction of chlorosilanes with alcohols or other suitable reagents under controlled conditions. The presence of methoxy groups in the molecule imparts specific reactivity and functional properties that make it valuable in various chemical processes. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity while minimizing environmental impact.

Trisiloxane finds applications in diverse fields such as electronics manufacturing, pharmaceuticals, and advanced materials. In electronics manufacturing, it is used as a precursor for the production of high-performance dielectric materials due to its ability to form stable silicon dioxide layers upon thermal decomposition. This property has been extensively explored in recent research to develop next-generation capacitors and insulating materials for use in high-frequency electronic devices.

In the pharmaceutical industry, trisiloxane has been investigated for its potential as a drug delivery vehicle. Its biocompatible nature and controlled release properties make it an attractive candidate for encapsulating sensitive therapeutic agents. Recent studies have demonstrated its effectiveness in delivering anti-cancer drugs with improved bioavailability and reduced side effects.

The material science sector has also benefited from the unique properties of this compound. Researchers have utilized its thermal stability and mechanical strength to develop advanced composites for aerospace applications. These composites exhibit exceptional resistance to high temperatures and mechanical stress while maintaining lightweight characteristics.

From an environmental standpoint, the degradation pathways of trisiloxane have been a subject of interest. Studies indicate that it undergoes hydrolysis under certain conditions to form silicic acid and other byproducts that are generally considered non-toxic to aquatic life. This information is crucial for assessing its environmental impact during industrial use and disposal.

In summary, trisiloxane (CAS No: 68951-97-3) stands out as a versatile compound with promising applications across multiple industries. Its unique chemical structure enables it to serve as a building block for advanced materials while offering potential solutions in drug delivery systems. As research continues to uncover new uses and optimize its synthesis processes, this compound is poised to play an increasingly important role in modern technology and medicine.